Cas no 188544-09-4 (2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide)

• Product Name: 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide
• CAS No: 188544-09-4
• MDL: MFCD00170884
• CID: 4626858
• Update Time: 2025-08-01

2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide

• MDL： MFCD00170884

Additional information on 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide

Recent Advances in the Study of 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide (CAS: 188544-09-4)

In recent years, the compound 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide (CAS: 188544-09-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of a nitro group and an amide linkage in its structure suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties of 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide. One notable area of investigation is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. Preliminary in vitro assays have demonstrated moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest that the compound may have anti-inflammatory properties, warranting further exploration in preclinical models.

Another significant development is the exploration of the compound's role in cancer research. A 2023 study published in the Journal of Medicinal Chemistry reported that 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. The study employed a combination of molecular docking simulations and cell-based assays to identify potential mechanisms of action, including interference with microtubule dynamics and induction of apoptosis.

The synthesis and optimization of 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties. For instance, a 2022 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. Such developments are critical for scaling up production and facilitating further biological evaluation.

Despite these promising findings, challenges remain in the development of 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on structural modifications to enhance the compound's drug-like properties while retaining its biological activity.

In conclusion, 2-[(2E)-3-(3-nitrophenyl)prop-2-enamido]benzamide (CAS: 188544-09-4) represents a compound of considerable interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, highlight its potential as a lead compound for the development of novel therapeutics. Future studies should aim to further elucidate its mechanisms of action and optimize its pharmacological profile to facilitate translational applications.